Cas no 647850-97-3 (1H-Imidazole-2-carboxylic acid, 1-(1-naphthalenylmethyl)-)

• Product Name: 1H-Imidazole-2-carboxylic acid, 1-(1-naphthalenylmethyl)-
• CAS No: 647850-97-3
• MF: C₁₅H₁₂N₂O₂
• MW: 252.267983436584
• CID: 416334
• PubChem ID: 71378665
• Update Time: 2025-04-19

1H-Imidazole-2-carboxylic acid, 1-(1-naphthalenylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-2-carboxylic acid, 1-(1-naphthalenylmethyl)-
• 1-(naphthalen-1-ylmethyl)imidazole-2-carboxylic acid
• 1-[(Naphthalen-1-yl)methyl]-1H-imidazole-2-carboxylic acid
• DTXSID80801274
• 647850-97-3

• Inchi： 1S/C15H12N2O2/c18-15(19)14-16-8-9-17(14)10-12-6-3-5-11-4-1-2-7-13(11)12/h1-9H,10H2,(H,18,19)
• InChI Key： IEUVUEUOVFEVEL-UHFFFAOYSA-N
• SMILES： OC(C1=NC=CN1CC1=CC=CC2C=CC=CC1=2)=O

Computed Properties

• Exact Mass: 252.08996
• Monoisotopic Mass: 252.089877630g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• PSA: 55.12